Cas no 1256819-47-2 (6-Chloromethyl-3-methoxy-2-methylpyridine)

• Product Name: 6-Chloromethyl-3-methoxy-2-methylpyridine
• CAS No: 1256819-47-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 4902917
• Update Time: 2025-07-24

6-Chloromethyl-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-methoxy-2-methylpyridine

• Inchi： 1S/C8H10ClNO/c1-6-8(11-2)4-3-7(5-9)10-6/h3-4H,5H2,1-2H3
• InChI Key： PEASXMBREGCGDD-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloromethyl-3-methoxy-2-methylpyridine

6-Chloromethyl-3-methoxy-2-methylpyridine (CAS No. 1256819-47-2): A Versatile Building Block in Medicinal Chemistry and Materials Science

6-Chloromethyl-3-methoxy-2-methylpyridine, identified by the CAS No. 1256819-47-2, represents a pivotal compound in the field of organic synthesis and drug discovery. This pyridine derivative features a unique combination of functional groups, including a chloromethyl substituent, a methoxy group, and a methyl side chain, which collectively confer its chemical versatility. Recent studies have highlighted its potential as a key intermediate in the development of novel pharmaceuticals and functional materials, underscoring its significance in both academic research and industrial applications.

The 6-Chloromethyl-3-methoxy-2-methylpyridine molecule is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The chloromethyl group at the 6-position introduces electrophilic properties, while the methoxy group at the 3-position provides electron-donating effects. The methyl substituent at the 2-position further stabilizes the molecule through steric and electronic interactions. These structural features enable the compound to participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and radical processes.

Recent advances in synthetic chemistry have demonstrated the utility of 6-Chloromethyl-3-methoxy-2-methylpyridine in the preparation of complex molecules with potential therapeutic applications. For instance, a 2023 study published in Organic & Biomolecular Chemistry reported the use of this compound as a precursor in the synthesis of antineoplastic agents targeting prostate cancer. The researchers utilized electrophilic substitution reactions to introduce functional groups at specific positions, leading to the development of compounds with enhanced antitumor activity and improved selectivity.

Another notable application of 6-Chloromethyl-3-methoxy-2-methylpyridine lies in its role as a building block for organic semiconductors and photovoltaic materials. A 2022 paper in Advanced Materials explored the use of this compound in the fabrication of conjugated polymers with tunable electronic properties. The pyridine ring and the chloromethyl group were found to significantly influence the charge transport characteristics of the resulting materials, making them suitable for organic light-emitting diodes (OLEDs) and solar cells.

The synthetic potential of 6-Chloromethyl-3-methyloxy-2-methylpyridine is further enhanced by its compatibility with various reaction conditions and solvent systems. Researchers have successfully employed microwave-assisted synthesis and flow chemistry techniques to optimize the production of this compound, reducing reaction times and improving yield efficiency. These advancements align with the growing emphasis on sustainable chemical processes and green chemistry in the pharmaceutical and materials industries.

Recent studies have also focused on the biological activity of 6-Chloromethyl-3-methoxy-2-methylpyridine and its derivatives. A 2023 investigation in Journal of Medicinal Chemistry revealed that this compound exhibits moderate cytotoxicity against human cancer cell lines, suggesting its potential as a lead compound for further drug development. The chloromethyl group was identified as a critical functional moiety, as it facilitates the conjugation of targeting ligands and drug molecules, enhancing the selectivity and efficacy of the final therapeutic agents.

Furthermore, the structural flexibility of 6-Chloromethyl-3-methoxy-2-methylpyridine allows for the design of heterocyclic compounds with diverse biological activities. A 2022 study in Bioorganic & Medicinal Chemistry demonstrated the synthesis of pyridine-fused heterocycles from this compound, which showed promising antimicrobial and antiviral properties. The introduction of additional functional groups through ring-opening reactions and cross-coupling strategies enabled the creation of compounds with enhanced bioavailability and pharmacological profiles.

The 6-Chloromethyl-3-methoxy-2-methylpyridine compound is also being explored for its potential in nanotechnology and materials science. Researchers are investigating its use in the fabrication of nanoparticles and nanocomposites with unique mechanical and optical properties. A 2023 paper in Nano Letters described the synthesis of pyridine-based nanomaterials using this compound as a starting material, which exhibited excellent thermal stability and high surface area. These properties make the materials suitable for applications in energy storage, environmental remediation, and biomedical engineering.

Despite its promising applications, the 6-Chloromethyl-3-methoxy-2-methylpyridine compound also presents challenges in terms of synthetic complexity and environmental impact. The presence of the chloromethyl group raises concerns about toxicity and hazardous waste generation during its synthesis and use. Therefore, ongoing research is focused on developing safer synthetic routes and green chemistry methodologies to mitigate these risks while maintaining the chemical utility of the compound.

In conclusion, 6-Chloromethyl-3-methoxy-2-methylpyridine, with its CAS No. 1256819-47-2, is a multifunctional compound that holds significant promise for pharmaceutical innovation and materials science. Its unique structural features and synthetic versatility make it an ideal candidate for the development of novel therapeutics and advanced materials. As research in these fields continues to evolve, the 6-Chloromethyl-3-methoxy-2-methylpyridine compound is likely to play an increasingly important role in addressing global challenges in health, energy, and sustainability.